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Compound of Interest

Compound Name: Bis-PEG13-acid

Cat. No.: B521440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for Bis-
PEG13-acid, a homobifunctional PEG linker. The information is intended to support laboratory

professionals in the safe use and management of this compound.

Chemical and Physical Properties
Bis-PEG13-acid is a polyethylene glycol derivative containing two terminal carboxylic acid

groups.[1][2] The hydrophilic PEG spacer enhances solubility in aqueous media.[3] While

specific quantitative data for many physical properties are not readily available in public

literature, the known properties are summarized below.
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Property Data Reference

Chemical Name

4,7,10,13,16,19,22,25,28,31,3

4,37,40-

tridecaoxatritetracontanedioic

acid

[4]

Synonyms Bis-PEG13-acid [4]

CAS Number 51178-68-8

Molecular Formula C30H58O17

Molecular Weight 690.8 g/mol

Appearance Solid

Purity ≥98%

Odor No data available

pH No data available

Melting/Freezing Point No data available

Boiling Point/Range No data available

Flash Point No data available

Water Solubility No data available

Hazard Identification and Safety Precautions
According to the available Material Safety Data Sheet (MSDS), Bis-PEG13-acid is not

classified as a hazardous substance or mixture. However, as with any laboratory chemical,

appropriate precautions should be taken.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.
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P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Bis-PEG13-acid
to minimize exposure.

Recommended Personal Protective Equipment

Eye Protection
(Safety goggles with side-shields)

Hand Protection
(Protective gloves)

Skin and Body Protection
(Impervious clothing)

Respiratory Protection
(Suitable respirator when needed)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling Bis-PEG13-acid.
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First Aid Measures
In case of exposure, follow these first aid guidelines:

Exposure Route First Aid Procedure

Eye Contact

Remove contact lenses. Flush eyes immediately

with large amounts of water, separating eyelids.

Promptly call a physician.

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Call a physician.

Inhalation

Relocate to fresh air. If breathing is difficult,

administer cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth resuscitation.

Ingestion
Wash out mouth with water. Do NOT induce

vomiting. Call a physician.

Handling and Storage
Proper handling and storage are crucial for maintaining the stability and integrity of Bis-
PEG13-acid.

Handling:

Avoid inhalation, and contact with eyes and skin.

Use in a well-ventilated area.

Wash hands thoroughly after handling.

Storage:

Keep container tightly sealed in a cool, well-ventilated area.

Store at -20°C for long-term stability.
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Keep away from direct sunlight and sources of ignition.

Protect from moisture.

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and minimize environmental

contamination.

Spill Occurs

Personal Precautions:
- Wear full PPE

- Avoid breathing vapors/dust
- Ensure adequate ventilation

Environmental Precautions:
- Prevent further leakage

- Keep away from drains and water courses

Cleanup:
- Absorb with inert material

- Collect in a suitable container for disposal

Disposal:
- Dispose of at an approved waste disposal plant

Area is Safe

Click to download full resolution via product page
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Caption: Workflow for responding to a spill of Bis-PEG13-acid.

Stability and Reactivity
Chemical Stability:

Stable under recommended storage conditions.

Reactivity:

The terminal carboxylic acid groups can react with primary amines in the presence of

activators (e.g., EDC, DCC, HATU) to form stable amide bonds.

Incompatible Materials:

Strong acids/alkalis and strong oxidizing/reducing agents.

Hazardous Decomposition Products:

Under fire conditions, may decompose and emit irritant fumes.

Bis-PEG13-acid
(-COOH)

Stable Amide Bond
(-CONH-)

Primary Amine
(-NH2)

Activator
(e.g., EDC, HATU)

Click to download full resolution via product page

Caption: Reaction of Bis-PEG13-acid with a primary amine to form an amide bond.

Toxicological and Ecological Information
Toxicological Information:
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No specific toxicological data is available. It is advised to handle the compound as potentially

harmful and to minimize exposure until more data is known.

Ecological Information:

Avoid release into the environment.

Experimental Protocols
Specific, validated experimental protocols for the safety assessment of Bis-PEG13-acid are

not publicly available. For a compound of this nature, a comprehensive safety evaluation would

typically involve the following assays:

Cytotoxicity Assays: To determine the concentration at which the compound is toxic to cells

in vitro.

Genotoxicity Assays: To assess the potential for the compound to damage genetic material.

In Vivo Toxicity Studies: To evaluate the systemic effects of the compound in a living

organism.

Researchers planning to use Bis-PEG13-acid in novel applications, particularly in drug

development, are advised to conduct their own risk assessments and appropriate safety

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bis-PEG13-acid|MSDS [dcchemicals.com]

2. peg.bocsci.com [peg.bocsci.com]

3. Bis-PEG13-acid, 51178-68-8 | BroadPharm [broadpharm.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b521440?utm_src=pdf-body
https://www.benchchem.com/product/b521440?utm_src=pdf-body
https://www.benchchem.com/product/b521440?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC35130.html
https://peg.bocsci.com/product/bis-peg13-acid-cas-2225903-66-0-387171.html
https://broadpharm.com/product/bp-21604
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b521440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Bis-PEG13-acid|Other Targets Inhitibor&Antagonist&Agonist|DC Chemicals
[dcchemicals.com]

To cite this document: BenchChem. [In-Depth Technical Guide to the Safety and Handling of
Bis-PEG13-acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b521440#safety-and-handling-guidelines-for-bis-
peg13-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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